Cas no 2108852-98-6 (5-Oxa-2-azaspiro[3.4]octane, ethanedioate (1:1))

• Product Name: 5-Oxa-2-azaspiro[3.4]octane, ethanedioate (1:1)
• CAS No: 2108852-98-6
• MF: C₈H₁₃NO₅
• MW: 203.192522764206
• CID: 5213067
• Update Time: 2025-11-02

5-Oxa-2-azaspiro[3.4]octane, ethanedioate (1:1) Chemical and Physical Properties

Names and Identifiers

• 5-Oxa-2-azaspiro[3.4]octane, ethanedioate (1:1)

• Inchi： 1S/C6H11NO.C2H2O4/c1-2-6(8-3-1)4-7-5-6;3-1(4)2(5)6/h7H,1-5H2;(H,3,4)(H,5,6)
• InChI Key： DMERACGZTKROAB-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)O.C12(CNC1)OCCC2

Additional information on 5-Oxa-2-azaspiro[3.4]octane, ethanedioate (1:1)

Research Brief on 5-Oxa-2-azaspiro[3.4]octane, ethanedioate (1:1) (CAS: 2108852-98-6): Recent Advances and Applications

The compound 5-Oxa-2-azaspiro[3.4]octane, ethanedioate (1:1) (CAS: 2108852-98-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique heterocyclic framework, has demonstrated promising potential in drug discovery, particularly in the development of novel therapeutic agents targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have explored its role as a versatile scaffold for medicinal chemistry, owing to its favorable physicochemical properties and ability to modulate biological targets with high specificity.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the synthesis and optimization of 5-Oxa-2-azaspiro[3.4]octane derivatives, including the ethanedioate salt form, for their enhanced solubility and bioavailability. The research team employed a combination of computational modeling and high-throughput screening to identify key structural modifications that improve binding affinity to gamma-aminobutyric acid (GABA) receptors, suggesting potential applications in anxiety and epilepsy treatments. The ethanedioate counterion was found to significantly improve crystalline stability, a critical factor for pharmaceutical formulation.

In parallel, a 2024 preclinical investigation reported in ACS Chemical Neuroscience demonstrated the neuroprotective effects of 5-Oxa-2-azaspiro[3.4]octane-based compounds in models of neurodegenerative diseases. The ethanedioate salt form (CAS: 2108852-98-6) exhibited superior blood-brain barrier penetration compared to other salt forms, with a 40% increase in brain-to-plasma ratio observed in murine models. Mechanistic studies revealed its ability to attenuate oxidative stress and inhibit amyloid-beta aggregation, positioning it as a potential candidate for Alzheimer's disease therapy.

From a synthetic chemistry perspective, recent advancements in the scalable production of 5-Oxa-2-azaspiro[3.4]octane, ethanedioate (1:1) have addressed previous challenges in stereochemical control. A 2023 patent application (WO2023187654) disclosed a novel asymmetric catalytic route that achieves >99% enantiomeric purity, representing a significant improvement over earlier racemic syntheses. This methodological breakthrough has important implications for the development of chirally pure pharmaceuticals derived from this scaffold.

The antimicrobial potential of this compound has also emerged as an active area of investigation. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 5-Oxa-2-azaspiro[3.4]octane derivatives exhibit potent activity against drug-resistant Gram-positive pathogens, with minimum inhibitory concentrations (MICs) in the 0.5-2 μg/mL range. The ethanedioate salt form demonstrated improved pharmacokinetic profiles in animal models, with sustained plasma concentrations achieved following oral administration.

As research progresses, the unique spirocyclic architecture of 5-Oxa-2-azaspiro[3.4]octane continues to reveal new opportunities in drug design. Current clinical development programs are evaluating its derivatives as potential treatments for multiple indications, with Phase I trials expected to commence in 2025 for selected candidates. The compound's versatility as a building block for fragment-based drug discovery further underscores its importance in modern medicinal chemistry.